Cas no 1220120-13-7 (2,6-Pyridinedicarboxylic acid, 4-(2-propyn-1-yloxy)-)

• Product Name: 2,6-Pyridinedicarboxylic acid, 4-(2-propyn-1-yloxy)-
• CAS No: 1220120-13-7
• MF: C₁₀H₇NO₅
• MW: 221.166282892227
• CID: 4495841
• PubChem ID: 60202976
• Update Time: 2025-04-24

2,6-Pyridinedicarboxylic acid, 4-(2-propyn-1-yloxy)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, 4-(2-propyn-1-yloxy)-
• 4-(PROP-2-YN-1-YLOXY)PYRIDINE-2,6-DICARBOXYLIC ACID
• F95838
• 1220120-13-7

• Inchi： 1S/C10H7NO5/c1-2-3-16-6-4-7(9(12)13)11-8(5-6)10(14)15/h1,4-5H,3H2,(H,12,13)(H,14,15)
• InChI Key： ZVFZYUQHKUHLLJ-UHFFFAOYSA-N
• SMILES： O(CC#C)C1C=C(C(=O)O)N=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 221.03242232Da
• Monoisotopic Mass: 221.03242232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 96.7Ų